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Compound of Interest

Compound Name: Kelevan

Cat. No.: B1673382

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Kelevan is an organochlorine insecticide, closely related to chlordecone (Kepone). This
technical guide provides a comprehensive overview of Kelevan, focusing on its chemical and
physical properties, synthesis, mechanism of action, toxicology, and the analytical methods for
its detection. Due to its persistence and toxicological profile, primarily through its metabolic
conversion to chlordecone, the use of Kelevan has been discontinued. This document
consolidates available scientific data to serve as a resource for research and development
professionals.

Chemical and Physical Properties

Kelevan is a solid, white powder with low solubility in water but is readily soluble in many
organic solvents.[1] Technical grade Kelevan typically contains 94-98% pure Kelevan, with
chlordecone (0.1-2%) and inorganic salts (0.5-4.0%) as impurities.[1]
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Property Value Reference
CAS Number 4234-79-1 [1]
Molecular Formula C17H12Cl1004 [1]
Molecular Weight 634.79 g/mol [1]

ethyl 5-(1,2,3,4,6,7,8,9,10,10-
decachloro-5-hydroxy-5-

UPAC Name pentacyclo[5.3.0.02,6.03,°.04 8]d
ecanyl)-4-oxopentanoate

Synonyms Despirol, Elevat, GC-9160

Melting Point 91 °C

Boiling Point 577.9 °C at 760 mmHg

Water Solubility 5.5mg/L at 20 °C

Vapor Pressure <0.0014 Pa at 20 °C

Appearance White solid powder

Synthesis and Manufacturing

While a detailed, publicly available, step-by-step synthesis protocol for Kelevan is scarce, its
structural relationship to chlordecone suggests a synthesis pathway involving the dimerization
of hexachlorocyclopentadiene and subsequent derivatization.

Experimental Protocol: Conceptual Synthesis of
Chlordecone

The synthesis of chlordecone, the parent compound of Kelevan, involves the dimerization of
hexachlorocyclopentadiene in the presence of a catalyst, followed by hydrolysis.

o Dimerization: Hexachlorocyclopentadiene is dimerized in the presence of a Lewis acid
catalyst, such as aluminum chloride, under anhydrous conditions and elevated temperatures.
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» Hydrolysis: The resulting intermediate is then hydrolyzed to form the ketone structure of

chlordecone.

A detailed, step-by-step experimental protocol for the industrial synthesis of Kelevan is not
readily available in public literature. However, a conceptual workflow can be inferred from
general organochlorine pesticide synthesis and its structural relationship to chlordecone.
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Caption: Conceptual synthesis workflow for Kelevan.

Mechanism of Action and Signaling Pathways
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The primary mechanism of Kelevan's toxicity is attributed to its metabolic conversion to
chlordecone. Chlordecone is a neurotoxin that affects the central nervous system.
Organochlorine pesticides, in general, are known to interfere with nerve impulse transmission.

Chlordecone has been shown to induce a pro-angiogenic effect through an estrogen receptor
(ERa) pathway. This involves the production of reactive oxygen species (ROS) and the
activation of nitric oxide synthase (eNOS).
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Caption: Proposed signaling pathway for Kelevan-induced angiogenesis via its metabolite,
chlordecone.

Toxicology

Kelevan can be absorbed orally, through inhalation, and dermally. The toxicological effects of
Kelevan are largely due to its metabolite, chlordecone, which is classified as a possible human
carcinogen (Group 2B) by the International Agency for Research on Cancer.

Acute Toxicity Data for Chlordecone (Kelevan Metabolite)

Species Route LDsolLCso Reference
Rat Oral 95 - 140 mg/kg

Mouse Oral 98 - 132 mg/kg

Rabbit Dermal 345 - 410 mg/kg

Fathead Minnow Aquatic 69.5 pg/L (96h LCso)

Blue Crab Aquatic 210 pg/L (96h LCso)

Analytical Methods

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1673382?utm_src=pdf-body
https://www.benchchem.com/product/b1673382?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673382?utm_src=pdf-body
https://www.benchchem.com/product/b1673382?utm_src=pdf-body
https://www.benchchem.com/product/b1673382?utm_src=pdf-body
https://www.benchchem.com/product/b1673382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The analysis of Kelevan, like other organochlorine pesticides, is typically performed using gas
chromatography with an electron capture detector (GC-ECD). Sample preparation is a critical
step to remove interfering substances from the matrix.

Experimental Protocol: Extraction and Analysis of
Organochlorine Pesticides from Environmental Samples

This protocol provides a general framework for the extraction and analysis of organochlorine
pesticides, which can be adapted for Kelevan.

e Sample Preparation:

o For solid samples (e.g., soil, sediment), a representative sample is collected, air-dried, and
sieved.

o For water samples, a liquid-liquid extraction is performed.
» Extraction:

o Soxhlet Extraction: The solid sample is placed in a thimble and extracted with a suitable
solvent mixture (e.g., hexane/acetone) for several hours.

o Pressurized Fluid Extraction (PFE): A more modern and efficient method using elevated
temperature and pressure to extract the analytes with a smaller volume of solvent.

o Liquid-Liquid Extraction (for water): The water sample is extracted with a non-polar solvent
like n-hexane in a separatory funnel.

e Cleanup (Purification):

o The crude extract is concentrated and subjected to a cleanup procedure to remove co-
extracted interfering compounds.

o Column Chromatography: The extract is passed through a column packed with an
adsorbent like Florisil or silica gel. The pesticides are eluted with a specific solvent system.
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o Gel Permeation Chromatography (GPC): Used to separate the pesticides from high
molecular weight interferences like lipids.

e Analysis:

o Gas Chromatography-Electron Capture Detection (GC-ECD): The purified extract is
injected into a GC-ECD system. The separation is achieved on a capillary column, and the
ECD provides high sensitivity for halogenated compounds like Kelevan. Dual-column
confirmation is often used for positive identification.

o Gas Chromatography-Mass Spectrometry (GC-MS): Provides definitive identification of
the analyte based on its mass spectrum.
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Caption: General experimental workflow for the analysis of Kelevan.
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Environmental Fate and Effects

Kelevan is expected to be persistent in the environment, a characteristic of many
organochlorine pesticides. Its metabolite, chlordecone, is known to be stable, persistent, and
has a high potential for bioaccumulation in the food chain. Chlordecone adsorbs strongly to soil
and sediment.

Conclusion

Kelevan is a synthetic organochlorine insecticide with significant toxicological properties,
primarily mediated through its conversion to chlordecone. Its persistence and potential for
bioaccumulation pose environmental and health risks. The information provided in this guide,
including its physicochemical properties, toxicological data, and analytical methodologies,
serves as a critical resource for researchers and scientists in the fields of environmental
science, toxicology, and drug development. Further research into the specific synthesis
pathways and detailed mechanisms of action of Kelevan itself would be beneficial for a more
complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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